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Compound of Interest

Compound Name: 4-Benzylmorpholine

Cat. No.: B076435

4-Benzylmorpholine: A Comprehensive
Technical Guide

An In-depth Whitepaper on the Core Properties, Structure Elucidation, and Synthesis of 4-
Benzylmorpholine for Researchers, Scientists, and Drug Development Professionals.

Abstract

This technical guide provides a detailed overview of 4-benzylmorpholine, a key intermediate
in the synthesis of various biologically active compounds. The document outlines its chemical
identity, including its CAS number and structural formula. A significant focus is placed on the
elucidation of its structure through a comprehensive analysis of its spectroscopic data,
including *H NMR, 3C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Detailed
experimental protocols for its synthesis via N-alkylation of morpholine and subsequent
purification are provided. All quantitative data is presented in clearly structured tables for ease
of reference and comparison. Furthermore, this guide includes a visual representation of the
synthetic workflow, rendered using Graphviz, to facilitate a clear understanding of the process.

Chemical Identity and Physical Properties

4-Benzylmorpholine, also known as N-benzylmorpholine, is a tertiary amine belonging to the
morpholine class of heterocyclic compounds. It is characterized by a morpholine ring N-
substituted with a benzyl group.
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Property Value Reference
CAS Number 10316-00-4 [1]
Molecular Formula C11H1sNO [1]
Molecular Weight 177.24 g/mol [1]
IUPAC Name 4-benzylmorpholine [1]

N-benzylmorpholine,

Synonyms ) [1]
Morpholine, 4-(phenylmethyl)-

Appearance Colorless liquid [2]

Boiling Point 162-164 °C [2]
Soluble in many organic

Solubility solvents such as ethanol, [2]

ether, and benzene.

Structure Elucidation

The structural confirmation of 4-benzylmorpholine is achieved through a combination of

spectroscopic techniques. Each method provides unique insights into the molecular framework

of the compound.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of 4-benzylmorpholine exhibits characteristic signals corresponding to

the protons of the benzyl and morpholine moieties. The integration of these signals confirms

the proton count of the molecule.
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Chemical Shift (3)

Multiplicity Integration Assignment
Ppm
) Aromatic protons
~7.20-7.40 Multiplet 5H
(CeH5s)
_ Benzyl methylene
~3.50 Singlet 2H
protons (-CHz-Ph)
Morpholine protons
~3.60-3.80 Triplet 4H adjacent to oxygen (-
0O-CHz2-)
Morpholine protons
~2.40-2.60 Triplet 4H adjacent to nitrogen (-

N-CHz-)

Note: The exact chemical shifts and coupling constants can vary slightly depending on the

solvent and the spectrometer's field strength.

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 13C NMR spectrum provides information on the carbon skeleton of 4-benzylmorpholine.

The number of signals corresponds to the number of unique carbon environments in the

molecule.
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Chemical Shift (6) ppm

Assignment

~138 Quaternary aromatic carbon (C-Ar)

~129 Aromatic methine carbons (CH-Ar)

~128 Aromatic methine carbons (CH-Ar)

~127 Aromatic methine carbons (CH-Ar)

67 Morpholine carbons adjacent to oxygen (-O-

CHz2-)
~63 Benzyl methylene carbon (-CH2-Ph)
54 Morpholine carbons adjacent to nitrogen (-N-

CHz-)

Infrared (IR) Spectroscopy

The IR spectrum of 4-benzylmorpholine displays characteristic absorption bands

corresponding to the vibrational frequencies of its functional groups.

Wavenumber (cm~?)

Intensity

Functional Group

Assignment
3000-3100 Medium Aromatic C-H stretch

Aliphatic C-H stretch (CHz
2800-3000 Strong

groups)

_ Aromatic C=C skeletal

1600, 1495, 1450 Medium o

vibrations

C-O-C stretch (ether linkage in
1115 Strong )

morpholine)

C-H out-of-plane bending
740, 700 Strong

(monosubstituted benzene)

Mass Spectrometry (MS)
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The mass spectrum of 4-benzylmorpholine provides information about its molecular weight
and fragmentation pattern upon ionization.

miz Relative Intensity Proposed Fragment
177 Moderate [M]* (Molecular ion)
C7H7]* (Tropylium ion, from
91 High [ I* (Tropy
cleavage of the benzyl group)
[CaHsNO]* (Fragment from the
86 Moderate

morpholine ring)

Synthesis of 4-Benzylmorpholine

A common and efficient method for the synthesis of 4-benzylmorpholine is the N-alkylation of
morpholine with benzyl chloride. This reaction proceeds via a nucleophilic substitution
mechanism where the nitrogen atom of the morpholine acts as the nucleophile.

Experimental Protocol: N-Alkylation of Morpholine

Materials:

e Morpholine

e Benzyl chloride

e Potassium carbonate (K2COs) or another suitable base

» Acetone or another suitable solvent

e Dichloromethane (for extraction)

o Water

e Sodium sulfate (Na2S0Oa4) or Magnesium sulfate (MgSOa) (for drying)

Procedure:
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e To a round-bottom flask, add morpholine (1.0 equivalent) and a suitable solvent such as
acetone.

e Add a base, such as potassium carbonate (1.2 equivalents), to the mixture.
e While stirring, add benzyl chloride (1.1 equivalents) dropwise to the reaction mixture.

e The reaction mixture is then typically stirred at room temperature or gently heated under
reflux for several hours until the reaction is complete (monitored by TLC).

» After completion, the inorganic salts are filtered off.

e The solvent is removed from the filtrate under reduced pressure.

e The residue is taken up in dichloromethane and washed with water to remove any remaining

inorganic impurities.

e The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and

the solvent is evaporated to yield the crude 4-benzylmorpholine.

Purification

The crude product can be purified by vacuum distillation or flash column chromatography on
silica gel to obtain pure 4-benzylmorpholine. For column chromatography, a typical eluent
system would be a mixture of ethyl acetate and hexanes.

Visualized Workflow and Pathways
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 4-
benzylmorpholine.

N\ - N N - N - N - —
Morpholine, Benzyl Chioride, N-Allyiation Reaction |y [ Filtation of Aqueous Workup Drying of Organic Layer e
( Base (e.g., K2CO3) > in Solvent (e.q., Acetone) > Inorganic Salts | Solvent Evaporation > (Extraction wit ih CH2C12) > (e.9., Na2504) nor ) »(_Pure 4-Benzymorpholine
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Caption: General workflow for the synthesis of 4-Benzylmorpholine.

Reaction Pathway

The following diagram illustrates the chemical transformation occurring during the synthesis.

Reactants Product
Base (e.g., K2CO3)

Solvent (e.g., Acetone)

>

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of 4-Benzylmorpholine.

Conclusion

This technical guide has provided a comprehensive overview of 4-benzylmorpholine, detailing
its chemical properties, structural elucidation through various spectroscopic methods, and a
detailed protocol for its synthesis. The presented data and workflows are intended to be a
valuable resource for researchers and professionals in the fields of chemistry and drug
development, facilitating a deeper understanding and practical application of this important
chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Benzylmorpholine CAS number and structure
elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076435#4-benzylmorpholine-cas-number-and-
structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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